Cas no 3385-34-0 (ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate)

• Product Name: ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
• CAS No: 3385-34-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00006643
• CID: 44092
• PubChem ID: 24894507
• Update Time: 2025-04-18

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl isodehydracetate
• Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate~Isodehydroacetic acid ethyl ester
• 5-Carbethoxy-4,6-dimethyl-2-pyrone
• Ethyl isodehydroacetate
• Isodehydracetic acid ethyl ester
• ethyl 2,4-dimethyl-6-oxopyran-3-carboxylate
• (2,3-Dimethylphenoxy)acetic acid
• 2H-Pyran-5-carboxylic acid,4,6-dimethyl-2-oxo-,ethyl ester
• 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid ethyl ester
• ethyl 2,4-dimethyl-6-oxo-pyran-3-carboxylate
• Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
• ethyl 4,6-dimethyl-2-oxopyran-5-carboxylate
• W-106765
• Z83SZN6YKC
• AKOS004119860
• FT-0625783
• Ethyl 4,6-dimethyl-5-coumalate
• 2H-Pyran-5-carboxylic acid, 4,6-dimethyl-2-oxo-, ethyl ester
• CHEMBL1579791
• HMS2330N18
• CS-0216361
• 3385-34-0
• SCHEMBL1975474
• SY109321
• NSC-18911
• SMR000147083
• DTXSID80187489
• NCGC00246365-01
• AS-67398
• 2H-Pyran-5-carboxylic acid,-4,6-dimethyl-2-oxo,ethyl ester
• AI3-05575
• 2,4-Dimethyl-6-oxo-6H-pyran-3-carboxylic acid ethyl ester
• AC-20094
• UNII-Z83SZN6YKC
• 2H-Pyran-5-carboxylic acid,6-dimethyl-2-oxo-, ethyl ester
• Ethyl 4,6-dimethyl-2-pyrone-5-carboxylate
• Ethyl isodehydracetate, 99%
• NSC 18911
• A821961
• ethyl 2,4-dimethyl-6-oxo-pyran-3-carboxylate;Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
• NSC602920
• EN300-40829
• NS00029556
• MFCD00006643
• W13170
• Z293099934
• Ethylisodehydroacetate
• MLS000554966
• NSC18911
• NSC-602920
• Ethyl2-chloro-2-[2-(4-methoxy-2-nitrophenyl)hydrazono]acetate
• EINECS 222-195-3
• STK801830
• DTXCID40109980
• BBL010916
• DB-048503
• ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate

• MDL： MFCD00006643
• Inchi： 1S/C10H12O4/c1-4-13-10(12)9-6(2)5-8(11)14-7(9)3/h5H,4H2,1-3H3
• InChI Key： FBPWNVQUVXSXKS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C(C(=O)OCC)=C1C)=O
• BRN： 145951

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.167 g/mL at 25 °C(lit.)
• Melting Point: 17-18 °C (lit.)
• Boiling Point: 290-295 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.515(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 56.51000
• LogP: 1.43330
• Solubility: Unable or difficult to mix

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.